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Compound of Interest

Compound Name:
6-Bromo-2-ethoxy-4-

methylquinoline

CAS No.: 1187385-61-0

Cat. No.: B1373296

Get Quote

6-Bromo-2-ethoxy-4-methylquinoline is a substituted quinoline derivative, a class of

heterocyclic compounds central to the development of numerous pharmacologically active

agents.[1] While specific literature on this exact molecule is sparse, its structural architecture—

featuring a bromo-substituted quinoline core—suggests its utility as a versatile intermediate in

synthetic chemistry and drug discovery programs.[2][3] The quinoline scaffold is known for its

broad biological activities, and functionalized analogs like this are key building blocks for new

chemical entities.

The presence of the brominated quinoline ring system necessitates a robust and informed

approach to laboratory safety. The toxicological profile of related bromo-quinolines and

quinoline itself indicates potential for significant health hazards.[4][5] This guide provides a

comprehensive framework for the safe handling, storage, and disposal of 6-Bromo-2-ethoxy-
4-methylquinoline, grounded in the established safety profiles of its structural analogs. It is

designed for researchers and drug development professionals who will be handling this or

similar compounds.
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Hazard Identification and Risk Assessment: An
Analog-Based Approach
As no specific Material Safety Data Sheet (MSDS) is currently available for 6-Bromo-2-ethoxy-
4-methylquinoline, a comprehensive risk assessment has been formulated based on

aggregated data from closely related structural analogs. The primary hazards are consistently

identified across various bromo-quinoline derivatives.[4][6][7]

Inferred GHS Classification
The following Globally Harmonized System (GHS) classifications are inferred from compounds

such as 6-Bromoquinoline, 6-Bromo-2-methylquinoline, and 6-Bromo-4-methylquinoline.[4][7]

[8]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[6]

[7][8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[6][7][8]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[4][6][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[4][7][8]

Signal Word:Warning[4][6]

Toxicological Profile Summary
Acute Effects: The primary routes of exposure are inhalation, skin contact, eye contact, and

ingestion. The compound is presumed to be harmful if swallowed, inhaled, or absorbed

through the skin.[6]

Inhalation: Vapors or dusts may cause respiratory tract irritation.[4][7] Symptoms can include

coughing and shortness of breath.
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Skin Contact: Causes skin irritation, characterized by redness and pain.[4][6] Prolonged

contact may lead to more severe effects.

Eye Contact: Causes serious eye irritation.[4][6] Direct contact can result in pain, redness,

and potential damage if not promptly addressed.

Ingestion: Harmful if swallowed.[6][7] May cause gastrointestinal irritation.

Physicochemical and Reactivity Hazards
Reactivity: The compound is incompatible with strong oxidizing agents.[4] Hazardous

decomposition products under fire conditions include carbon oxides (CO, CO2), nitrogen

oxides (NOx), and hydrogen bromide gas.[4]

Flammability: While quinoline itself is a combustible liquid, substituted solid derivatives

generally have a higher flash point and are not considered significant fire risks under

standard laboratory conditions.[4][9] However, containers may burn if exposed to fire.[10]

Engineering Controls and Personal Protective
Equipment (PPE): A System of Proactive Protection
A multi-layered approach to exposure control is mandatory. The causality behind these

recommendations is to minimize any potential contact with the compound.

Primary Engineering Control (Ventilation): All handling of 6-Bromo-2-ethoxy-4-
methylquinoline, including weighing, transfers, and reaction setup, must be performed

inside a certified chemical fume hood.[5][11] This is the most critical step in preventing

inhalation of dusts or vapors.

Personal Protective Equipment (PPE) Ensemble:

Eye and Face Protection: Chemical safety goggles with side shields or a full-face shield

are required.[12][13] Standard safety glasses are insufficient as they do not protect against

splashes.

Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn.[13][14]

Gloves should be inspected for integrity before each use and removed using the proper
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technique to avoid skin contact.[14] Dispose of contaminated gloves immediately.

Skin and Body Protection: A laboratory coat is mandatory.[11] For larger quantities or tasks

with a higher risk of spillage, a chemically resistant apron should be worn over the lab

coat.

Respiratory Protection: If for any reason work must be conducted outside of a fume hood

(e.g., large-scale transfer), a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates is required.[13]

Standard Operating Procedures (SOPs): Ensuring
Methodical Safety
Adherence to validated protocols is the cornerstone of laboratory safety. These procedures are

designed to be self-validating by minimizing risk at each step.

Protocol for Weighing and Handling
Preparation: Don the complete PPE ensemble (safety goggles, nitrile gloves, lab coat).

Work Area: Ensure the chemical fume hood sash is at the appropriate working height. Place

all necessary equipment (spatulas, weigh boats, containers) inside the hood before

introducing the compound.

Aliquotting: Carefully transfer the required amount of the solid compound from the stock

bottle to a tared weigh boat or container. Use a spatula for the transfer. Avoid any actions

that could generate dust.

Closure: Securely cap the stock bottle immediately after use.

Cleanup: Wipe down the spatula and any surfaces inside the fume hood with a solvent-

dampened cloth (e.g., ethanol or isopropanol). Place the used cloth in a designated solid

hazardous waste container.

Hand Hygiene: After completing the task and removing gloves, wash hands thoroughly with

soap and water.[14]
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Protocol for Storage
Container: Store the compound in a tightly sealed, clearly labeled container.[4][6]

Location: Keep the container in a cool, dry, and well-ventilated area, away from direct

sunlight and incompatible materials like strong oxidizing agents.[6][15]

Access: Store in a locked cabinet or area with restricted access to authorized personnel only.

[4][6]

Protocol for Waste Disposal
Classification: All waste containing 6-Bromo-2-ethoxy-4-methylquinoline, including empty

containers, contaminated gloves, and cleanup materials, must be treated as hazardous

waste.[4][9]

Containment:

Solid Waste: Place contaminated solids (gloves, weigh paper, etc.) in a designated,

sealed, and labeled hazardous waste container.[9]

Liquid Waste: Collect solutions containing the compound in a labeled, sealed hazardous

waste container. Do not pour down the drain.[5]

Disposal: Dispose of all waste through an approved environmental health and safety

program, following all local and national regulations.[4][16]

Emergency Procedures: A Validated Response Plan
Immediate and correct response to an emergency is critical. All laboratory personnel must be

familiar with these procedures and the location of safety equipment.

Spill Response
In the event of a spill, follow the workflow below. The primary objective is to contain the spill

and decontaminate the area without exposing personnel.
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Caption: Workflow for responding to a chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1373296/docs?utm_src=pdf-body-img#introduction-navigating-the-chemistry-of-a-novel-quinoline-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373296?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Spill Cleanup Steps (Minor Spill):

Ensure the area is well-ventilated (fume hood).[9]

Cover the spill with an inert absorbent material like vermiculite, dry sand, or earth.[9]

Carefully sweep or scoop the absorbed material into a labeled, sealed container for

hazardous waste disposal.[15]

Clean the spill area with a cloth dampened with a suitable solvent, and place the cloth in the

hazardous waste container.

Wash the area with soap and water.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If they feel unwell or have

difficulty breathing, call a poison center or doctor.[4][6]

Skin Contact: Take off contaminated clothing immediately. Wash the affected skin area with

plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical

attention.[4][12]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes, holding

the eyelids open.[4][6] Remove contact lenses if present and easy to do. Continue rinsing for

at least 15 minutes. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a poison center or

doctor if the person feels unwell.[6]

Physicochemical Data for Safety Assessment
The following table summarizes key physical and chemical properties, with some values

estimated based on the core structure and common analogs.
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Property Value Source/Rationale

Molecular Formula C12H12BrNO (Calculated)

Molecular Weight 266.13 g/mol (Calculated)

Physical State Solid (Predicted)
Based on similar substituted

quinolines[12]

Flash Point > 110 °C / > 230 °F (Predicted) Based on 6-Bromoquinoline[4]

Incompatible Materials Strong oxidizing agents [4]

Hazardous Decomposition
CO, CO2, NOx, Hydrogen

bromide
[4]

Conclusion
While 6-Bromo-2-ethoxy-4-methylquinoline represents a potentially valuable tool in

medicinal chemistry, its safe use is paramount. The hazards associated with its bromo-

quinoline core—skin, eye, and respiratory irritation, along with acute toxicity—demand strict

adherence to the protocols outlined in this guide. By implementing robust engineering controls,

consistently using appropriate PPE, following methodical SOPs, and being prepared for

emergencies, researchers can effectively mitigate the risks associated with this compound.

This disciplined, safety-first approach enables the confident exploration of its synthetic potential

while ensuring the well-being of laboratory personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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